Cas no 1866426-98-3 (Sodium 3,4-diethoxybenzene-1-sulfinate)

• Product Name: Sodium 3,4-diethoxybenzene-1-sulfinate
• CAS No: 1866426-98-3
• MF: C₁₀H₁₃NaO₄S
• MW: 252.26259303093
• CID: 5969735
• PubChem ID: 165864162
• Update Time: 2025-06-11

Sodium 3,4-diethoxybenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3,4-diethoxybenzene-1-sulfinate
• 1866426-98-3
• EN300-722506
• Sodium 3,4-diethoxybenzene-1-sulfinate

• Inchi： 1S/C10H14O4S.Na/c1-3-13-9-6-5-8(15(11)12)7-10(9)14-4-2;/h5-7H,3-4H2,1-2H3,(H,11,12);/q;+1/p-1
• InChI Key： SNSBPSGFULNPIM-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=C(C=1)OCC)OCC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 252.04322435g/mol
• Monoisotopic Mass: 252.04322435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on Sodium 3,4-diethoxybenzene-1-sulfinate

Sodium 3,4-diethoxybenzene-1-sulfinate (CAS No. 1866426-98-3): An Overview and Recent Advances

Sodium 3,4-diethoxybenzene-1-sulfinate (CAS No. 1866426-98-3) is a specialized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a benzene ring substituted with two ethoxy groups at the 3 and 4 positions, and a sulfinate group at the 1 position. The sodium salt form of this compound adds to its stability and solubility, making it a valuable reagent in various chemical reactions.

The sulfinate functional group in Sodium 3,4-diethoxybenzene-1-sulfinate is particularly noteworthy due to its reactivity and versatility. Sulfinate salts are known for their ability to participate in a wide range of chemical transformations, including nucleophilic substitution, radical reactions, and oxidative processes. These properties make Sodium 3,4-diethoxybenzene-1-sulfinate an attractive candidate for use in the synthesis of complex organic molecules and pharmaceutical intermediates.

Recent studies have highlighted the potential applications of Sodium 3,4-diethoxybenzene-1-sulfinate in the development of new therapeutic agents. For instance, a research group at the University of California, Los Angeles (UCLA) has reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The team demonstrated that Sodium 3,4-diethoxybenzene-1-sulfinate can be efficiently converted into a series of compounds with potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

In another study published in the Journal of Medicinal Chemistry, researchers from the University of Oxford explored the use of Sodium 3,4-diethoxybenzene-1-sulfinate in the synthesis of small molecule inhibitors targeting specific protein-protein interactions (PPIs). The sulfinate group was found to play a crucial role in enhancing the binding affinity and selectivity of these inhibitors, making them promising candidates for further drug development.

The ethoxy substituents on the benzene ring also contribute to the unique properties of Sodium 3,4-diethoxybenzene-1-sulfinate. These groups can influence the electronic distribution and steric environment around the benzene ring, which can be leveraged to fine-tune the reactivity and selectivity of chemical reactions involving this compound. For example, a recent study by researchers at Harvard University demonstrated that the presence of ethoxy groups significantly enhances the efficiency of cross-coupling reactions involving Sodium 3,4-diethoxybenzene-1-sulfinate, leading to higher yields and improved product purity.

Beyond its applications in synthetic chemistry, Sodium 3,4-diethoxybenzene-1-sulfinate has also shown promise in materials science. A team from MIT has reported the use of this compound as a precursor for the synthesis of novel organic-inorganic hybrid materials with tunable optical and electronic properties. These materials have potential applications in areas such as photovoltaics, sensors, and catalysis.

The safety profile of Sodium 3,4-diethoxybenzene-1-sulfinate is another important consideration. While detailed toxicological data is still being compiled, preliminary studies suggest that this compound exhibits low toxicity and good biocompatibility. This makes it suitable for use in both laboratory-scale experiments and industrial processes.

In conclusion, Sodium 3,4-diethoxybenzene-1-sulfinate (CAS No. 1866426-98-3) is a versatile compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in these fields. As more studies are conducted and new applications are discovered, it is likely that Sodium 3,4-diethoxybenzene-1-sulfinate will play an increasingly significant role in advancing scientific knowledge and technological innovation.